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Compound of Interest

2-Methacryloyloxyethyl
Compound Name:
phosphorylcholine

cat. No.: B7853880

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE) requirements, and disposal of 2-
Methacryloyloxyethyl phosphorylcholine (MPC).

This document provides critical safety and logistical information for the proper handling of 2-
Methacryloyloxyethyl phosphorylcholine (MPC), a biocompatible monomer widely used in
the development of polymeric biomaterials. Adherence to these guidelines is essential to
ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling MPC, which may also be referred to as 2-(Methacryloyloxy)ethyl 2-
(Trimethylammonio)ethyl Phosphate, the following personal protective equipment is mandatory
to minimize exposure and ensure personal safety.[1]
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PPE Category

Specification

Rationale

Hand Protection

Protective gloves

Prevents skin contact and

potential allergic reactions.[1]

[21(31[4]

Eye Protection

Safety glasses

Protects eyes from dust

particles and splashes.[1]

Face shield

Recommended when there is

a risk of splashing.[1]

Respiratory Protection

Dust respirator

Use in areas with inadequate
ventilation or when generating

dust to prevent inhalation.[1]

Body Protection

Protective clothing

Provides a barrier against
accidental spills and

contamination.[1]

Protective boots

Recommended as needed for

additional protection.[1]

Emergency Procedures: A Step-by-Step Guide

In the event of an accidental exposure to MPC, immediate and appropriate first aid is crucial.

The following table outlines the necessary steps for various exposure scenarios.
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Exposure Type First Aid Protocol

1. Immediately wash the affected area with soap
Skin Contact and plenty of water.[5] 2. If skin irritation or a

rash develops, seek medical advice.[1]

1. Rinse cautiously with water for several

minutes. 2. If you are wearing contact lenses,
Eye Contact remove them if it is easy to do so and continue

rinsing.[1] 3. If eye irritation persists, seek

medical attention.[1]

1. Move the individual to an area with fresh air
Inhalation and ensure they are in a comfortable position for
breathing.[1][5]

1. Rinse the mouth with water. 2. If the person

Ingestion . .
feels unwell, seek medical attention.[1][5]

Operational and Disposal Plans

Proper handling and disposal of MPC are critical for maintaining a safe laboratory environment
and complying with regulations.

Handling and Storage

» Handling: Always handle MPC in a well-ventilated area.[1] Employ a local exhaust system if
there is a potential for dust or aerosol generation.[1] Avoid direct contact with the skin, eyes,
and clothing.[1] After handling, thoroughly wash your hands and face.[1]

o Storage: Store MPC at a temperature between 2-8°C.[3]

Accidental Release Measures

In the case of a spill, take the following steps to contain and clean up the material safely:

e Avoid Dust Dispersal: Carefully sweep the spilled solid material to prevent it from becoming

airborne.[1]
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» Containment: Collect the swept material into an airtight container.[1]

» Disposal: Promptly dispose of the contained material in accordance with local, state, and
federal regulations.[1]

Disposal

Dispose of 2-Methacryloyloxyethyl phosphorylcholine in accordance with all applicable
federal, state, and local environmental regulations.[1] One possible method of disposal is to
dissolve or mix the material with a combustible solvent and incinerate it in a chemical
incinerator equipped with an afterburner and scrubber.[1] Always consult with your institution's
environmental health and safety office for specific guidance.

Hazard Identification and Classification

It is important to be aware of the potential hazards associated with MPC. While some safety
data sheets indicate that the product does not meet the criteria for classification in any hazard
class according to Regulation (EC) No 1272/2008, other sources classify it as a skin sensitizer.

[1]5]

Hazard Statement GHS Classification Precautionary Statements

P261: Avoid breathing dust.
P272: Contaminated work
clothing should not be allowed
out of the workplace. P280:
Wear protective gloves. P302
May cause an allergic skin Skin Sensitization, Category + P352: IF ON SKIN: Wash
reaction (H317)[2][3][4] 1[2][4] with plenty of soap and water.
P333 + P313: If skin irritation
or rash occurs: Get medical
advice/attention. P362 + P364:
Take off contaminated clothing

and wash it before reuse.[3][4]

Chemical Spill Workflow
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The following diagram illustrates the logical workflow for responding to a chemical spill of 2-
Methacryloyloxyethyl phosphorylcholine.

Workflow for 2-Methacryloyloxyethyl Phosphorylcholine Spill
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Caption: Workflow for a chemical spill of 2-Methacryloyloxyethyl phosphorylcholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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